Cas no 130996-05-3 (1,2-Benzenedicarbonitrile, 4,5-bis(pentyloxy)-)

• Product name: 1,2-Benzenedicarbonitrile, 4,5-bis(pentyloxy)-
• CAS No: 130996-05-3
• MF: C₁₈H₂₄N₂O₂
• MW: 300.39536
• CID: 1227213
• PubChem ID: 11659433

1,2-Benzenedicarbonitrile, 4,5-bis(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4,5-bis(pentyloxy)-
• 4,5-dipentoxybenzene-1,2-dicarbonitrile
• 130996-05-3
• DTXSID30470196
• 4,5-dipent-oxyphthalonitrile

• Inchi： InChI=1S/C18H24N2O2/c1-3-5-7-9-21-17-11-15(13-19)16(14-20)12-18(17)22-10-8-6-4-2/h11-12H,3-10H2,1-2H3
• InChI Key： RIAHLZMTSZAGOB-UHFFFAOYSA-N
• SMILES： CCCCCOC1=C(C=C(C(=C1)C#N)C#N)OCCCCC

Computed Properties

• Exact Mass: 300.18392
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 66.04